3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-pyrrole

• Molecular Formula: C20H38BNO2Si
• Molecular Weight: 363.4 g/mol
• IUPAC Name: [3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrol-1-yl]-tri(propan-2-yl)silane
• InChI: InChI=1S/C20H38BNO2Si/c1-14(2)25(15(3)4,16(5)6)22-12-17(7)18(13-22)21-23-19(8,9)20(10,11)24-21/h12-16H,1-11H3
• InChI Key: KUSBSONNTKYAQL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(C=C2C)[Si](C(C)C)(C(C)C)C(C)C

Description

This compound is a pyrrole derivative functionalized with a methyl group at the 3-position, a triisopropylsilyl (TIPS) protecting group at the 1-position, and a pinacol boronate ester (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) at the 4-position. Its molecular formula is C19H35BNO2Si, with a molecular weight of approximately 365.36 g/mol (inferred from analogs in ). The TIPS group enhances steric protection, improving stability during synthetic reactions, while the boronate ester enables participation in Suzuki-Miyaura cross-coupling reactions, a hallmark of organoboron compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrole

• Key Differences : Replaces the methyl group with a chlorine atom.
• Molecular Weight: 383.84 g/mol (C19H35BClNO2Si) .
• However, it may serve as a precursor for further functionalization (e.g., nucleophilic substitution).
• Safety: Requires precautions against heat and ignition sources, similar to other organoboron compounds .

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole

• Key Differences : Substitutes pyrrole with an indole ring.
• Molecular Weight: 399.45 g/mol (C23H38BNO2Si) .

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

• Key Differences: Replaces pyrrole with a phenolic ring.
• Molecular Weight : 237.20 g/mol (C₁₃H₁₉BO₃ ) .
• Impact: The phenol group introduces hydrogen-bonding capability, improving solubility in polar solvents but reducing stability under acidic/basic conditions compared to silyl-protected analogs.

(3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)methanol

• Key Differences : Aliphatic cyclohexene ring instead of aromatic pyrrole.
• Molecular Weight : 252.16 g/mol (C₁₄H₂₅BO₃ ) .
• Impact: The non-aromatic structure limits conjugation, reducing utility in cross-couplings requiring aromatic systems but enabling applications in aliphatic C–B bond transformations.

Structural and Reactivity Analysis

Table 1: Comparative Properties of Boronate-Containing Compounds

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Reactivity Notes
Target Compound	Pyrrole	Methyl, TIPS, Boronate	~365.36	High stability; optimized for Suzuki couplings
3-Chloro Analog	Pyrrole	Chloro, TIPS, Boronate	383.84	Electronegative Cl may slow coupling
Indole Derivative	Indole	TIPS, Boronate	399.45	Enhanced π-conjugation for bulky substrates
Phenolic Derivative	Phenol	Methyl, Boronate	237.20	Polar solubility; acid/base sensitivity
Cyclohexenyl Methanol Derivative	Cyclohexene	Methyl, Boronate, Methanol	252.16	Aliphatic reactivity; limited conjugation

Preparation Methods

General Synthetic Strategy

The synthesis typically involves the selective functionalization of a pyrrole core at the 1- and 3-positions with triisopropylsilyl and boronate ester groups, respectively. The key steps include:

• Protection of the pyrrole nitrogen with a triisopropylsilyl group.
• Installation of the boronate ester moiety at the 3-position via lithiation and subsequent borylation.
• Introduction of the methyl group at the 4-position through directed lithiation or cross-coupling methods.

Detailed Synthetic Route

A representative synthetic route, as described in the literature, involves the following steps:

Step	Reagents & Conditions	Description	Yield (%)	Notes
1	Starting from pyrrole, protect the nitrogen with triisopropylsilyl chloride (TIPS-Cl) and a base such as imidazole or triethylamine in anhydrous solvent (e.g., dichloromethane)	Formation of 1-(triisopropylsilyl)pyrrole	>90%	Protects N-H to prevent side reactions
2	Lithiation at the 3-position using n-butyllithium at low temperature (-78 °C) in ether solvent	Generation of 3-lithio-1-(triisopropylsilyl)pyrrole intermediate	Quantitative	Requires strict anhydrous conditions
3	Quenching with bis(pinacolato)diboron (B2pin2) to install the boronate ester group	Formation of 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)pyrrole	70-85%	Standard Miyaura borylation
4	Methylation at the 4-position via directed lithiation followed by methyl iodide or methyl triflate	Introduction of the methyl substituent at C-4	60-75%	Requires regioselective lithiation
5	Purification by column chromatography using petroleum ether/ethyl acetate mixtures	Isolation of the target compound	-	White to yellow solid, melting point ~59 °C

This sequence is supported by protocols reported in peer-reviewed sources, including Suzuki-Miyaura cross-coupling precursor synthesis and pyrrole functionalization studies.

Alternative Approaches

• Direct C–H borylation: Some studies have explored iridium-catalyzed direct C–H borylation of triisopropylsilyl-protected pyrroles to install the boronate ester at the 3-position selectively. This approach can bypass lithiation but requires expensive catalysts and careful optimization.

• Cross-coupling strategies: Starting from pre-borylated pyrrole derivatives, methyl groups can be introduced via palladium-catalyzed cross-coupling with methylboron reagents or methyl halides, though this is less common for this specific compound.

Research Findings and Analytical Data

Characterization Data

Property	Value	Method / Source
Molecular Formula	C19H36BNO2Si	Chemical databases
Molecular Weight	349.39 g/mol	Chemical databases
Melting Point	59 °C	Experimental / Predicted
Boiling Point	383.6 ± 15.0 °C (Predicted)	Chemical databases
Density	0.94 ± 0.1 g/cm³ (Predicted)	Chemical databases
pKa	-2.53 ± 0.70 (Predicted)	Chemical databases
Physical Form	White to yellow powder or solid	Supplier data

Spectroscopic Data

• [^1H NMR (400 MHz, CDCl3)](pplx://action/followup): Signals corresponding to triisopropylsilyl groups (multiplets around 1.12–1.06 ppm), pyrrole protons, and methyl substituent have been reported in literature.
• [^13C NMR and ^11B NMR](pplx://action/followup): Confirm the presence of boronate ester and silyl groups.
• Mass Spectrometry: Molecular ion peak consistent with molecular weight.

Comparative Analysis of Preparation Methods

Method	Advantages	Disadvantages	Typical Yield	References
Lithiation + Borylation	High regioselectivity, well-established	Requires low temperature, air/moisture sensitive reagents	70-85%
Direct C–H Borylation (Ir-catalyzed)	Avoids lithiation, milder conditions	Expensive catalysts, possible regioselectivity issues	Variable (50-80%)	Literature reports (not detailed here)
Cross-coupling methylation post-borylation	Flexibility in substituent introduction	Multi-step, requires palladium catalysts	60-75%

Q & A

Q. Why do some studies report unexpected byproducts during coupling reactions?

• Methodological Answer : Byproducts often arise from protodeboronation or homocoupling. Use radical scavengers (e.g., TEMPO) or lower temperatures to suppress side reactions. LC-MS/MS can identify transient intermediates .

Methodological Tables

Technique	Application	Key Parameters
Column Chromatography	Purification of crude product	Ethyl acetate/hexane (1:4), silica gel 60 Å
Suzuki-Miyaura Coupling	C–C bond formation	Pd(PPh₃)₄, K₂CO₃, 80°C, 12 hr
DFT Calculations	Predicting regioselectivity/reactivity	B3LYP/6-31G(d), solvent = THF